Cas no 2229431-03-0 (methyl 1-methyl-5-(2-oxoethyl)-1H-pyrazole-4-carboxylate)

• Product Name: methyl 1-methyl-5-(2-oxoethyl)-1H-pyrazole-4-carboxylate
• CAS No: 2229431-03-0
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6093769
• PubChem ID: 165778473
• Update Time: 2025-08-05

methyl 1-methyl-5-(2-oxoethyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-methyl-5-(2-oxoethyl)-1H-pyrazole-4-carboxylate
• EN300-1739892
• 2229431-03-0

• Inchi： 1S/C8H10N2O3/c1-10-7(3-4-11)6(5-9-10)8(12)13-2/h4-5H,3H2,1-2H3
• InChI Key： WYFHBMXFVOEBTR-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NN(C)C=1CC=O)=O

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 61.2Ų

Additional information on methyl 1-methyl-5-(2-oxoethyl)-1H-pyrazole-4-carboxylate

Methyl 1-Methyl-5-(2-Oxoethyl)-1H-Pyrazole-4-Carboxylate: A Comprehensive Overview

Methyl 1-methyl-5-(2-oxoethyl)-1H-pyrazole-4-carboxylate is a compound with the CAS number 2229431-03-0, which has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and potential applications in drug design. The structure of methyl 1-methyl-5-(2-oxoethyl)-1H-pyrazole-4-carboxylate is characterized by a pyrazole ring substituted with a methyl group at position 1, an acetyl group at position 5, and a methyl ester at position 4. These substituents contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to interact with various biological targets. For instance, methyl 1-methyl-5-(2-oxoethyl)-1H-pyrazole-4-carboxylate has been investigated for its potential as an inhibitor of specific enzymes involved in metabolic pathways. Researchers have found that the compound exhibits moderate inhibitory activity against certain kinases, making it a promising lead for further optimization in drug discovery programs.

The synthesis of methyl 1-methyl-5-(2-oxoethyl)-1H-pyrazole-4-carboxylate typically involves a multi-step process, including the formation of the pyrazole ring and subsequent functionalization. One common approach is the condensation of an aldehyde with a primary amine in the presence of a suitable catalyst, followed by alkylation or acylation to introduce the desired substituents. The methyl ester group at position 4 can be introduced via esterification reactions, ensuring stability and solubility properties that are advantageous for biological testing.

In terms of applications, methyl 1-methyl-5-(2-oxoethyl)-1H-pyrazole-4-carboxylate has been explored in various contexts. Its ability to act as a precursor for more complex molecules makes it valuable in combinatorial chemistry and high-throughput screening efforts. Additionally, the compound has shown potential as a building block for constructing bioactive molecules with improved pharmacokinetic profiles.

Recent advancements in computational chemistry have enabled researchers to predict the bioavailability and toxicity of methyl 1-methyl-5-(2-oxoethyl)-1H-pyrazole-4-carboxylate more accurately. Molecular docking studies have revealed that the compound can bind to specific protein pockets with moderate affinity, suggesting its potential as a scaffold for developing novel therapeutic agents. Furthermore, QSAR (Quantitative Structure-Activity Relationship) models have been employed to correlate the structural features of this compound with its biological activities, providing insights into structure-based drug design.

Another area of interest is the evaluation of methyl 1-methyl-5-(2-oxoethyl)-1H-pyrazole-4-carboxylate as a candidate for targeted drug delivery systems. Its relatively small molecular size and functionalizable groups make it suitable for conjugation with targeting ligands or nanoparticles. Preliminary studies have demonstrated that this compound can be effectively encapsulated within lipid-based carriers, enhancing its delivery efficiency to specific tissues or cells.

In conclusion, methyl 1-methyl-5-(2-Oxoethyl)-1H-pyrazole-4-carboxylate (CAS No: 2229431-03-0) is a versatile compound with significant potential in medicinal chemistry and drug discovery. Its unique structure, combined with recent advancements in synthetic and computational techniques, positions it as a valuable tool for exploring new therapeutic strategies. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative pharmaceutical agents.